Cas no 1415960-57-4 (4-Bocamino-3-methyl-phenylboronic acid)

• Product Name: 4-Bocamino-3-methyl-phenylboronic acid
• CAS No: 1415960-57-4
• MF: C₁₂H₁₈BNO₄
• MW: 251.086623668671
• CID: 4776812
• PubChem ID: 130141582
• Update Time: 2026-02-26

4-Bocamino-3-methyl-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bocamino-3-methyl-phenylboronic acid
• 4-Bocamino-2-methyl-phenylboronic acid
• Carbamic acid, N-(4-borono-2-methylphenyl)-, C-(1,1-dimethylethyl) ester
• G70115
• 1415960-57-4
• (4-((tert-Butoxycarbonyl)amino)-3-methylphenyl)boronic acid

• Inchi： 1S/C12H18BNO4/c1-8-7-9(13(16)17)5-6-10(8)14-11(15)18-12(2,3)4/h5-7,16-17H,1-4H3,(H,14,15)
• InChI Key： WNXSZDRIBZXOOK-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(NC(OC(C)(C)C)=O)C(C)=C1

Computed Properties

• Exact Mass: 251.1328882g/mol
• Monoisotopic Mass: 251.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Additional information on 4-Bocamino-3-methyl-phenylboronic acid

Comprehensive Guide to 4-Bocamino-3-methyl-phenylboronic acid (CAS No. 1415960-57-4): Properties, Applications, and Industry Insights

4-Bocamino-3-methyl-phenylboronic acid (CAS No. 1415960-57-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a Boc-protected amino group and a methyl substituent on the phenyl ring, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs), a trending topic in biomedical research.

The growing demand for 4-Bocamino-3-methyl-phenylboronic acid aligns with industry trends toward targeted drug delivery and small-molecule therapeutics. Researchers frequently search for "boronic acid applications in cancer therapy" or "Boc-protected amine reagents," reflecting its relevance in oncology and peptide chemistry. The compound’s high purity (>98%) and stability under inert conditions make it ideal for high-throughput screening (HTS) and combinatorial chemistry workflows.

From a synthetic perspective, CAS 1415960-57-4 serves as a critical building block for aryl-aryl bond formation, a reaction central to modern green chemistry initiatives. Its low toxicity profile and compatibility with water-soluble palladium catalysts address environmental concerns, a key focus in 2024’s "sustainable chemical synthesis" discussions. Analytical techniques like HPLC and NMR confirm its structural integrity, while LC-MS methods optimize its use in bioconjugation strategies.

Market analysts note rising interest in 4-Bocamino-3-methyl-phenylboronic acid due to its role in next-generation antibody-drug conjugates (ADCs). Queries such as "boronic acid ADC linkers" or "pH-sensitive drug release" highlight its potential in precision medicine. The compound’s boronate ester formation capability with diols also enables glucose-sensing applications, tapping into the booming wearable biosensor market.

Storage recommendations for 1415960-57-4 emphasize protection from moisture and oxidation, typically under argon atmosphere at -20°C. Suppliers increasingly offer custom synthesis services for this compound, catering to demand for tailored boronic acid derivatives. Regulatory compliance with REACH and FDA guidelines ensures its safe use in GMP environments, a frequent concern for pharmaceutical manufacturers.

Emerging studies explore 4-Bocamino-3-methyl-phenylboronic acid in metal-organic frameworks (MOFs) for gas storage, responding to searches like "boronic acid MOF design." Its orthogonal reactivity with halogens and triflates positions it as a staple in parallel synthesis platforms. The compound’s chromatographic behavior (logP ~2.1) further supports its utility in medicinal chemistry optimization pipelines.